Cas no 25395-08-8 (Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1))

• Product Name: Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1)
• CAS No: 25395-08-8
• MF: C₁₈H₁₅AlO₁₂S₃
• MW: 546.481041193008
• CID: 271733
• PubChem ID: 117471
• Update Time: 2025-04-19

Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-, aluminum salt (3:1)
• Aluminium tris(4-hydroxybenzenesulphonate)
• aluminum tris(4-hydroxybenzenesulfonate)
• 86Z3773759
• NS00083805
• EINECS 246-938-6
• 25395-08-8

• Inchi： 1S/3C6H6O4S.Al/c3*7-5-1-3-6(4-2-5)11(8,9)10;/h3*1-4,7H,(H,8,9,10);/q;;;+3/p-3
• InChI Key： JIXXOUFTHWJZGV-UHFFFAOYSA-K
• SMILES： S(C1C=CC(=CC=1)O)(=O)(=O)[O-].S(C1C=CC(=CC=1)O)(=O)(=O)[O-].S(C1C=CC(=CC=1)O)(=O)(=O)[O-].[Al+3]

Computed Properties

• Exact Mass: 545.95405
• Monoisotopic Mass: 545.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 257Ų

Experimental Properties

• PSA: 232.29